2(1H)-Quinolinone, 6-methoxy-3-[[[2-(2-methylphenyl)ethyl]amino]methyl]-

• IUPAC Name: 6-methoxy-3-[[2-(2-methylphenyl)ethylamino]methyl]-3,4,4a,5,6,7,8,8a-octahydro-1H-quinolin-2-one
• InChI: InChI=1S/C20H30N2O2/c1-14-5-3-4-6-15(14)9-10-21-13-17-11-16-12-18(24-2)7-8-19(16)22-20(17)23/h3-6,16-19,21H,7-13H2,1-2H3,(H,22,23)
• InChI Key: YRRBPJGJCAZJMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CCNCC2CC3CC(CCC3NC2=O)OC
• Molecular Formula: C20H30N2O2
• Molecular Weight: 330.5 g/mol

Description

2(1H)-Quinolinone, 6-methoxy-3-[[[2-(2-methylphenyl)ethyl]amino]methyl]- (abbreviated as 2(1H)-Q6M3M2M) is a synthetic quinolinone compound that has been studied extensively in scientific research. It is a highly versatile compound that can be used in a variety of applications, ranging from laboratory experiments to medical research. The aim of

Scientific Research Applications

Corrosion Inhibition

Quinoline derivatives, including 2(1H)-Quinolinone, are known for their effective anticorrosive properties. These compounds, owing to their high electron density from 10-π & 2-non-bonding electrons, form highly stable chelating complexes with metallic surfaces through coordination bonding. This ability makes them valuable in protecting metals from corrosion, particularly in environments that could otherwise lead to significant material degradation (C. Verma, M. Quraishi, E. Ebenso, 2020).

Medicinal Chemistry Applications

The quinazoline-4(3H)-one and its derivatives, including structures related to 2(1H)-Quinolinone, have been found in more than 200 naturally occurring alkaloids and are recognized for their significant biological activities. These compounds have been synthesized for their antibacterial activity against various bacterial strains, showcasing their potential in medicinal chemistry as bases for developing new pharmacologically active agents (B. K. Tiwary et al., 2016).

Pharmacological Profile

Quinoxalinone and its derivatives, similar in structure to 2(1H)-Quinolinone, have been utilized in organic synthesis and are known for their broad pharmacological actions. These include antimicrobial, anti-inflammatory, antidiabetic, antiviral, antitumor, and antitubercular activities. Their versatile nature has made them important skeletons for the design of new biologically active compounds, indicating their substantial role in the development of new drugs (Y. Ramli et al., 2014).

Optoelectronic Materials

Quinazolines, including those related to 2(1H)-Quinolinone, have been applied in the development of optoelectronic materials due to their luminescent properties. These compounds, when incorporated into π-extended conjugated systems, have shown potential in creating novel materials for electronic devices, luminescent elements, photoelectric conversion elements, and image sensors. This highlights their importance not just in pharmacology but also in materials science, underscoring their versatility and potential in various technological applications (G. Lipunova et al., 2018).

Mechanism of Action

Target of Action

It’s worth noting that indole derivatives, which share a similar structure with the compound , have been found to bind with high affinity to multiple receptors . These receptors play a crucial role in various biological processes, including cell biology and the treatment of various disorders .

Mode of Action

Indole derivatives, which are structurally similar, are known to interact with their targets through electrophilic substitution, facilitated by excessive π-electrons delocalization . This interaction can lead to various changes in the target, influencing its function and the overall biological process .

Biochemical Pathways

Indole derivatives are known to influence a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound may affect multiple biochemical pathways, leading to a range of downstream effects .

Result of Action

Indole derivatives are known to exhibit a broad spectrum of biological activities . These activities suggest that the compound may have diverse molecular and cellular effects, depending on the specific targets and pathways it interacts with .